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CETP Inhibitors at a Glance

Get Quote

G Development LDL-C HDL-C Key Outcomes Key Limitations /
Status Reduction Increase Trial & Result Notes
Anacetrapib Development -30.18 mg/dL  +103.81 REVEAL: 9% Accumulates in
halted (Phase (vs. placebo) mg/dL (vs. reduction in adipose tissue;
3 completed) [1] / ~40% placebo) major coronary development
(vs. [1]/ ~140% events (median discontinued by
baseline) [2] (vs. 4.1 yrs) [3]. Merck despite
baseline) positive efficacy
[2] [3].
Obicetrapib In development -29.9% (vs. +156.77 PREVAIL Also significantly
(Phase 3) baseline, at mg/dL (vs. (Outcomes trial)  reduces Lp(a) by
84 days) [4] placebo) results expected ~33.5% [4].
[1] in 2026 [4]. Appears well-
tolerated in Phase
3 trials [4].
Torcetrapib  Development ~25% [2] ~72% [2] ILLUMINATE: Off-target toxicity:
halted (Phase Terminated due Increased blood
3) to 1 mortality & pressure and
major CV events  aldosterone [5].
[5].
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G Development LDL-C HDL-C Key Outcomes Key Limitations /
Status Reduction Increase Trial & Result Notes
Dalcetrapib  Development Minimal ~40% [2] Dal- Modest HDL-C
halted (Phase effect [2] OUTCOMES: increase with no
3) Terminated for cardiovascular
futility [5]. benefit [5].
Evacetrapib Development ~36% [2] ~129% [2] Trial Despite robust
halted (Phase discontinued for lipid effects, failed
3) futility (no to show clinical
clinical benefit) benefit [5].

[5].

Mechanisms of Action and Key Experiments

Anacetrapib's therapeutic effects involve both CETP-dependent and independent mechanisms.

Molecular Mechanism of Action

e Primary Action: Anacetrapib is a potent, selective, and reversible inhibitor of Cholesteryl Ester
Transfer Protein (CETP), with an IC50 of 7.9 nM [6]. CETP facilitates the transfer of cholesteryl esters
(CE) from HDL to atherogenic lipoproteins (VLDL, LDL) in exchange for triglycerides [2] [7].

¢ Inhibition Consequence: By inhibiting this transfer, anacetrapib increases CE content in HDL
(raising HDL-C) and reduces CE content in LDL (lowering LDL-C) [7].

e Structural Insight: Atomistic simulations show anacetrapib binds inside CETP's hydrophobic tunnel,
near the N-terminal opening, physically hindering the diffusion of cholesteryl esters [7].

Key Preclinical Experimental Models

¢ Model: APOE*3-Leiden.CETP (E3L.CETP) transgenic mice [2]. This model has a human-like
lipoprotein metabolism and responds to lipid-lowering drugs in a manner similar to humans.

o Diet: Western-type diet (high-fat, high-cholesterol) to induce dyslipidemia [2].

o Treatment: Mice were fed the diet with or without anacetrapib supplement (30 mg/kg body weight
per day) for 21 weeks [2].

¢ Key Findings:
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o Anacetrapib reduced (V)LDL cholesterol and attenuated atherosclerosis development [2].

o CETP-independent effect: The drug still lowered (V)LDL-C and plasma PCSKO levels in E3L
mice lacking CETP. This suggests anacetrapib also works by reducing PCSK9, which
increases hepatic LDL receptor (LDLr) content and enhances clearance of LDL from the blood

2].
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Clinical Outcomes Trial Protocol

The REVEAL (Randomized Evaluation of the Effects of Anacetrapib through Lipid modification) trial was

a landmark study confirming anacetrapib's clinical efficacy [3].

e Objective: To determine whether adding anacetrapib to intensive statin therapy reduces the risk of
major coronary events in high-risk patients.

¢ Design: Randomized, double-blind, placebo-controlled trial.

e Population: 30,449 adults with pre-existing atherosclerotic vascular disease.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4617395/
https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4617395/
https://www.smolecule.com/products/s548849?utm_src=pdf-body-img
https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://www.merck.com/news/merck-announces-results-of-reveal-outcomes-study-of-anacetrapib-investigational-medicine-for-cardiovascular-disease/
https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://www.smolecule.com/products/s548849?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Background Therapy: All participants received intensive atorvastatin therapy (mean baseline LDL-C
61 mg/dL).
¢ Intervention: Anacetrapib 100 mg once daily vs. placebo.
¢ Primary Endpoint: Time to first major coronary event (coronary death, myocardial infarction, or
coronary revascularization).
e Follow-up: Median of 4.1 years.
¢ Key Results:
o Lipids: Anacetrapib reduced non-HDL-C by 18% and increased HDL-C by 104% at the study
midpoint.
o Efficacy: 9% relative risk reduction in the primary endpoint (10.8% vs. 11.8%; rate ratio 0.91;
95% CI 0.85-0.97; P=0.004).
o Safety: No significant increase in serious adverse events, including hypertension, though a
small rise in blood pressure (0.7/0.3 mmHg) was noted. The drug accumulated in adipose
tissue [3].

Interpretation and Future Directions

e Anacetrapib's Profile: The REVEAL trial established that anacetrapib, unlike earlier CETP
inhibitors, could safely reduce cardiovascular events. Its benefits are attributed to the combined effect
of significant LDL-C lowering and HDL-C raising, with the LDL-C reduction likely being the
dominant contributor [2] [8].

e The CETP Class Evolution: The field has moved from the toxic torcetrapib to agents with cleaner
profiles. The emergence of obicetrapib is particularly notable, as it appears to offer potent LDL-C
lowering with an additional benefit of reducing Lp(a), a key emerging risk factor [4]. Its outcomes trial,
PREVAIL, will be crucial in determining the future of the CETP inhibitor class.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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